Mosquito coils have been widely used in tropical and subtropical regions, particularly in rural areas. However, their emissions, primarily volatile organic compounds (VOCs) and particulate matters (PMs), have raised concerns about their potential health impact. This study provides new insights into the characteristics of VOCs and PMs produced by three representative Chinese mosquito coils, revealing stark differences in VOCs found in the gas phase compared to the particle phase. Results showed that during the use of mosquito coils, the indoor concentrations of total volatile organic compounds (TVOCs) and PM2.5 can surge to 2.35–3.33 times and 1.59–7.42 times above the acceptable standards, respectively. Detailed characterization of VOCs using GC/MS suggested that PMs concentrations significantly impact the distribution of VOCs in gas and particle phases. A key finding of this study is the difference in VOCs composition between the gas and particle phases. The particle phase VOCs demonstrated a higher species number and average relative molecular weight across the three tested mosquito coil brands, and the carcinogens they contained were entirely distinct from those found in the gaseous phase. For instance, gaseous VOCs were predominantly alkanes (60.29–74.75 wt%), while the dominant particle-phase VOCs for the three mosquito coils were alkanes (33.56 wt%), esters (51.76 wt%) and aromatics (35.51 wt%), respectively. Health risk assessments indicated that while gaseous VOCs contribute predominantly to both non-carcinogenic and carcinogenic risks, the role of particle-phase VOCs, particularly from mosquito coils producing more PMs, cannot be discounted. This study conducted a detailed evaluation of the various forms of pollutants generated by mosquito coils, providing crucial references for future assessments of pollution emanating from similar sources.

Estimating spatio-temporal PM2.5 concentrations is a method that can be used to impute missing observations; which means that it may have important applications in the assessment of health effects. Based on observations gathered from 119 monitoring stations located within Henan Province and its surrounding areas, China, this study constructed a spatio-temporal dynamic model and used the Integrated Nested Laplace Approximation-Stochastic Partial Differential Equation (INLA-SPDE) method to estimate daily PM2.5 concentrations in Henan Province. Local geographical variables, such as elevation, road density, and land use, were integrated as spatial covariates. Meanwhile, meteorological variables, such as precipitation, air pressure, relative humidity, temperature, and wind speed, were integrated as spatio-temporal covariates. In addition, a first-order autoregressive process and a spatially correlated random effect were explicitly specified to capture the spatio-temporal dependence of PM2.5 concentrations. The validation results showed that the predictions were in good agreement with the observations (10-fold cross validated R2: 0.9407; Root mean square error: 10.7135 μg/m3), and the coverage probability of the 95% confidence interval was 96.04%. This study confirmed that the INLA-SPDE method can effectively model the spatio-temporal variability in PM2.5 concentrations. We also derived estimations of PM2.5 concentrations with a high spatio-temporal resolution, which should improve the assessment of related health effects.

Formaldehyde (HCHO) plays an important role in the troposphere, as it is a major precursor of ozone and heavily affects the health of lives on the earth. However, to the present, major factors that influence the diurnal variation of HCHO in the Yangtze River Delta (YRD) of China have not been investigated thoroughly. Moreover, sensitivities of the HCHO concentration in cities of YRD to the primary anthropogenic emissions of these cities are also unclear. Thus, we used a mesoscale meteorological model coupled with chemistry, WRF-Chem to capture the variation of HCHO in ten cities of YRD, so that the factors dominating the diurnal change of HCHO in these cities can be identified. We also performed sensitivity tests by varying the primary anthropogenic emission intensity of HCHO, to investigate the sensitivity of HCHO in each city to primary anthropogenic emissions of HCHO. The simulation results showed that the driving factors for the daytime peak of HCHO include photochemical reactions and VOCs＋OH reactions. The change in meteorological conditions causes a deviation of the temporal evolution of HCHO in many cities of YRD from the conventional trend (i.e., peak at noon and low in the rest). The major impact areas of HCHO anthropogenic emissions from the cities of YRD and the contributions to HCHO in these cities were also revealed.

To control haze pollution, the Xi'an city in northwestern China replaced coal by natural gas in industrial and household heating at the end of 2017. Following this change we studied here the light absorption properties of brown carbon (BrC)in atmospheric particulate matter (PM2.5) over Xi'an in 2018. PM2.5 samples were collected from November 15 to December 25, 2018, and the light absorption properties of brown carbon in methanol-soluble organic carbon (MSOC) and water-soluble organic carbon (WSOC) were analyzed. Compared to a previous study from the coal combustion period, the mass absorption efficiency (MAE) increased in the sampling period while the radiation-forced absorption fraction of brown carbon relative to elemental carbon reduced, indicating that the light-absorbing capacity and efficiency of brown carbon has improved. Furthermore, highly positive linear relationships (r > 0.80) occur between the absorption coefficient and typical products of biomass burning and vehicle emission, except for coal combustion (r = 0.57). Additionally, an estimation from the positive matrix factorization and multivariable linear regression model results showed that biomass burning, motor vehicle emission, and secondary source took up approximately 89.53% of AbsWSOC,365. The contribution of coal combustion to light absorption BrC was the lowest (7.36% for AbsMSOC,365 and 10.24% for AbsWSOC,365) in our study, which differs from previous studies in Xi'an. Therefore, the emission source of bulk coal combustion has a relatively small influence on the light absorption of BrC in Xi'an.

Technological and industrial developments have resulted in air pollution, which can have severe health implications, particularly in the form of respiratory disease caused by particulate matter (PM). This study aims to develop a mask filtration measurement system using a mannequin simulator. The PM2.5 sensors are utilized to measure and compare pollution levels when a mask is worn versus when it is not. The test equipment is designed to collect data while driving a motorcycle outdoors, providing an accurate representation of pollution exposure to a motorcyclist. The masks tested include N95, cloth, and KN95, and both static and mobile testing is conducted. Results showed that indoor static tests filtered PM2.5 up to 80% for both N95 and cloth masks, while outdoor filtration of the N95 mask was only 72%. This difference highlights the need for a new way of evaluating mask effectiveness, and the study's mannequin-based measurements provide an effective method. The masks tested in this study demonstrated effective filtration ranging from 60% to 85%, depending on the mask type.

For human health, tropospheric ozone (O3), particles (PM2.5 and PM10, particles with aerodynamic diameter <2.5 and 10 μm), and nitrogen dioxide (NO2) are the most harmful air pollutants. We have investigated the simultaneity of PM2.5, PM10, NO2, and O3 occurrence by using data from 21 ground-based monitoring stations in a megacity of the Middle East, Tehran (Iran), between 2011 and 2022. In Tehran, the daily PM2.5 (21–45 μg m−3), PM10 (52–108 μg m−3) and NO2 (75–146 μg m−3) mean concentrations have largely exceeded the 24-h limit value established by the 2021 World Health Organization for the protection of human health, i.e., 15, 45 and 25 μg m−3, respectively, in particular for NO2. The ground-level daily O3 concentrations ranged from 26 to 47 μg m−3. Changes in aerosols burden (e.g., PM2.5 and PM10) affect surface O3 through changes in aerosol chemistry and photolysis rates. Following the dust events and for the days with PM2.5 and PM10 exceeding 50 and 100 μg m−3, respectively, we observed a reduction of surface O3 levels (- 30.0% and - 13.5%), concurrently to surface NO2 (+27.9% and +16.6%) levels increases compared to the non-dusty clear-sky days over Tehran city. Surface O3 formation is suppressed under high particulate matter (PM) levels in the atmosphere, in particular PM2.5, likely due to weakened photochemical reactions (lower solar radiation and air temperature), dilution effect, and heterogeneous chemical processes occurring onto the PM2.5 surface (reactive uptake of nitrogen oxides, NOx, and hydrogen oxide radicals, HOx). To achieve O3-PM co-improvement in cities, we recommend reductions in NOx emissions concurrently with significant reductions in PM and Volatile Organic Compounds emissions, for instance by suitable greening and re-naturing programs.

PM2.5 pollution has significant impacts on human health and has been a persistent problem in Bangkok and its metropolitan area for many decades. To effectively address the issue, source identification is crucial. This study was aimed at determining the sources of PM2.5 in three regions; Pathumwan district in Bangkok, Mueang district in Samut Sakhon province, and Mueang district in Samut Prakan province. PM2.5 sampling was performed according to the Federal Reference Method (FRM). A combined total of 135 samples were collected across all three locations, over a 24-h period from December 2021 to February 2022 with 46.2 mm polytetrafluoroethylene (PTFE) membranes. The filters were analyzed using particle accelerator-based ion beam analysis techniques; Proton-induced X-ray emission, proton-induced gamma-ray emission, and proton elastic scattering analysis. Positive matrix factorization was used for source apportionment for the three locations. The results indicated that the main contributors to PM2.5 in Bangkok, Samut Prakan, and Samut Sakhon were biomass/solid waste burning (45.6%), traffic (43.7%), and construction (36.0%), respectively. These preliminary findings further supported the need for expanding these types of studies to implement specific strategies for a reduction of PM2.5 level in high activity cities and which could then be applied to other urban areas around the world.

Stable carbon isotope ratio of particulate emissions from internal combustion engines (ICEs) is an important characteristic in atmospheric carbonaceous PM source studies. Long-term measurements (2009–2020) of δ13C values of commercial fuels in Lithuania were conducted to evaluate the current isotopic composition of the fuel due to the changing share of renewable energy sources (RES). In this work, we present experimental results on stable carbon isotope ratio (δ13C) in PM10 emitted by different types of ICEs (two-stroke and four-stroke), including on-road transport and non-road mobile machinery. Different driving scenarios were simulated on a test bench (idling, NEDC, different torque, and speed). At idle, the average δ13C(PM10) values of different fuel types were determined: −27.80‰ for gasoline, −28.97‰ for diesel, - 27.89‰ for biofuel-C3, and -16.95‰ for biofuel-C4. Isotopic fractionation during combustion in ICEs depended on fuel type. The magnitude of Δ13C was 3‰ for gasoline, 2‰ for diesel, 1.5‰ for biofuel-C3, and 0.6‰ for biofuel-C4. The δ13C values of ICEs-generated PM10 were found to be dependent on the amount biobased components such as hydrotreated vegetable oil (HVO) to the fuel. However, insubstantial differences were found between the δ13C of PM derived from pure diesel and from an ethanol/diesel blend (E40).

Seasonal intensive measurements of atmospheric particulate matter with aerodynamic diameters less than or equal to a nominal 1.0 μm (PM1.0) and 2.5 μm (PM2.5) were conducted at an urban (Seoul, SL) and a background site (Baengnyeong, BN, an island about 200 km from SL) in Korea to fully understand the characteristics of PM1.0 within PM2.5, as well as the differences in PM characteristics between urban and background sites. A single-channel particle sampler with PM1.0 and PM2.5 cyclones was used to collect the samples simultaneously. Eight ions (Cl−, NO3−, SO42−, Na+, NH4+, K+, Ca2+, and Mg2+), carbonaceous components (organic carbon (OC) and elemental carbon (EC)), and ten elements (As, Cd, Cu, Zn, Pb, Cr, Mn, Fe, Ni, and Al) were analyzed. The ratio of PM1.0 to PM2.5 mass concentration was approximately 80%, and the coefficients of determination (r2) between PM1.0 and PM2.5 was higher than 0.95 at both sites. PM1.0 was primarily responsible for the chemical composition of PM2.5. At both sites, OC was the most prevalent component of PM1.0 and PM2.5, followed by NO3−, SO42−, NH4+, and EC. According to source apportionment of the PMF model, PM1.0 and PM2.5 were explained from nine and eight factors at both SL and BN, respectively. At both sites, the significantly larger proportion of the factors of PM1.0 and PM2.5 were secondary inorganic aerosol and the contributions of sources for PM2.5 in SL and BN were comparable to those of PM1.0. This study confirmed that (1) PM1.0 and PM2.5 showed similar characteristics at both SL and BN and (2) PM1.0 contributed significantly to the chemical composition and sources of PM2.5 both in SL and BN, implying that PM1.0-2.5 had a minor impact on PM2.5 in these two sites. Thus, though further studies are needed, it is likely that the current air quality management direction for PM2.5 is also effective in managing PM1.0 in Korea.

Air pollution is a common form of environmental pollution that is difficult to manage, posing a great threat to economic productivity and human health. Green innovation is a significant approach to cope with environmental pollution and improve environmental quality. The role of green innovation to air pollution in cities is a valuable scientific issue worthy of investigation in order to effectively control for air pollution. In this study, green patents in 282 Chinese cities were used to represent green innovation, air quality index (AQI) were adopted to reflect air pollution, and a fixed effect spatial Durbin model (SDM) was established to explore green innovation's role to air pollution in cities. It was found that, first, both green innovation and air pollution are characterized by significant spatial correlation in 282 cities. Second, the role of green innovation to air pollution has a U-shaped relationship in cities, i.e., it first inhibits air pollution in cities and then promotes it. Third, there are obvious heterogeneous characteristics of this impact, and the inhibiting effect of air pollution is more significant in economically developed cities.